1-Dimethylaminosulfonyl-2-amino-benzimidazole

• Molecular Formula: C9H12N4O2S
• Molecular Weight: 240.28 g/mol
• IUPAC Name: 2-amino-N,N-dimethylbenzimidazole-1-sulfonamide
• InChI: InChI=1S/C9H12N4O2S/c1-12(2)16(14,15)13-8-6-4-3-5-7(8)11-9(13)10/h3-6H,1-2H3,(H2,10,11)
• InChI Key: JBAOXNRYELBOKN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1C2=CC=CC=C2N=C1N

Description

1-Dimethylaminosulfonyl-2-amino-benzimidazole is a useful research compound. Its molecular formula is C9H12N4O2S and its molecular weight is 240.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of sodium hydroxide (1.8 g) in water (9 mL) add acetonitrile (44 mL). To this solution, add 2-aminobenzimidazole (3.0 g, 22.5 mmol) and dimethylsulfamoyl chloride (2.4 mL, 22.5 mmol). Stir the reaction mixture at room temperature, overnight. Then, cool the mixture at 0° C. and the product crystallized from solution. Filter the product and dry it in vacuum to provide 5.0 g (90% yield) of the title compound as a white solid. MS(ES+): m/z=241.1 (M+H)+